Cas no 1114886-32-6 (4-(4-fluorophenyl)-2-(4-methylbenzoyl)-4H-1lambda6,4-benzothiazine-1,1-dione)

• Product Name: 4-(4-fluorophenyl)-2-(4-methylbenzoyl)-4H-1lambda6,4-benzothiazine-1,1-dione
• CAS No: 1114886-32-6
• MF: C₂₂H₁₆FNO₃S
• MW: 393.43074798584
• CID: 5342320
• Update Time: 2025-06-29

4-(4-fluorophenyl)-2-(4-methylbenzoyl)-4H-1lambda6,4-benzothiazine-1,1-dione Chemical and Physical Properties

Names and Identifiers

• [4-(4-fluorophenyl)-1,1-dioxido-4H-1,4-benzothiazin-2-yl](4-methylphenyl)methanone
• 4-(4-fluorophenyl)-2-(4-methylbenzoyl)-4H-1lambda6,4-benzothiazine-1,1-dione
• (4-(4-fluorophenyl)-1,1-dioxido-4H-benzo[b][1,4]thiazin-2-yl)(p-tolyl)methanone
• [4-(4-fluorophenyl)-1,1-dioxo-1lambda6,4-benzothiazin-2-yl]-(4-methylphenyl)methanone
• Methanone, [4-(4-fluorophenyl)-1,1-dioxido-4H-1,4-benzothiazin-2-yl](4-methylphenyl)-

• Inchi： 1S/C22H16FNO3S/c1-15-6-8-16(9-7-15)22(25)21-14-24(18-12-10-17(23)11-13-18)19-4-2-3-5-20(19)28(21,26)27/h2-14H,1H3
• InChI Key： JDZNMBMXKBBFIZ-UHFFFAOYSA-N
• SMILES： S1(C(C(C2C=CC(C)=CC=2)=O)=CN(C2C=CC(=CC=2)F)C2C=CC=CC1=2)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 3
• Complexity: 713
• XLogP3: 4.6
• Topological Polar Surface Area: 62.8

Additional information on 4-(4-fluorophenyl)-2-(4-methylbenzoyl)-4H-1lambda6,4-benzothiazine-1,1-dione

4-(4-Fluorophenyl)-2-(4-Methylbenzoyl)-4H-1λ6,4-Benzothiazine-1,1-Dione: A Comprehensive Overview

The compound with CAS No. 1114886-32-6, known as 4-(4-fluorophenyl)-2-(4-methylbenzoyl)-4H-1λ6,4-benzothiazine-1,1-dione, is a highly specialized organic molecule belonging to the class of benzothiazine derivatives. This compound has garnered significant attention in recent years due to its unique structural features and potential applications in various fields of chemistry and pharmacology.

Benzothiazine derivatives are a class of heterocyclic compounds characterized by a benzene ring fused with a thiazine ring, which contains sulfur and nitrogen atoms. The presence of these heteroatoms imparts unique electronic properties to the molecule, making it a promising candidate for various chemical reactions and biological activities. The CAS No. 1114886-32-6 compound further incorporates substituents such as a fluorophenyl group and a methylbenzoyl group, which enhance its chemical reactivity and biological potential.

Recent studies have focused on the synthesis and characterization of this compound, leveraging advanced techniques such as high-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy. These studies have provided deeper insights into the molecular structure and stability of CAS No. 1114886-32-6, highlighting its suitability for use in drug design and material science applications.

The fluorophenyl group attached to the benzothiazine core introduces electron-withdrawing effects, which can modulate the electronic properties of the molecule. This feature is particularly advantageous in pharmaceutical applications, where fine-tuning the electronic characteristics of a compound is crucial for achieving desired biological activities. Additionally, the methylbenzoyl group contributes to the molecule's lipophilicity, enhancing its ability to cross cellular membranes and interact with target biomolecules.

Emerging research has also explored the potential of CAS No. 1114886-32-6 as a precursor for synthesizing more complex heterocyclic compounds. By employing innovative synthetic strategies, such as microwave-assisted synthesis and catalytic coupling reactions, chemists have been able to construct intricate molecular frameworks based on this benzothiazine derivative.

In terms of biological activity, preliminary assays have indicated that CAS No. 1114886-32-6 exhibits moderate inhibitory effects against certain enzymes associated with inflammatory processes. These findings suggest that the compound could serve as a lead molecule for developing novel anti-inflammatory agents.

Furthermore, computational studies utilizing molecular docking and quantum mechanics have provided valuable insights into the interaction patterns of CAS No. 1114886-32-6 with potential biological targets. These studies have highlighted key regions of the molecule that are critical for binding affinity and selectivity, paving the way for future optimization efforts.

In conclusion, CAS No. 1114886-32-6, or 4-(4-fluorophenyl)-2-(4-methylbenzoyl)-4H-λ⁶,⁴-benzothiazine-dione, represents a significant advancement in the field of heterocyclic chemistry. Its unique structural features, combined with promising biological activity profiles, position it as a valuable tool for researchers in both academia and industry.